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Compound of Interest

Compound Name:
2-Methyl-3-propylbenzothiazolium

iodide

CAS No.: 60126-29-6

Cat. No.: B1599326

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Methyl-3-
propylbenzothiazolium iodide, focusing on its core chemical properties, synthesis, reactivity,

and applications. The information is structured to provide both foundational knowledge and

practical insights for its use in a laboratory and research setting.

Molecular Identity and Physicochemical
Characteristics
2-Methyl-3-propylbenzothiazolium iodide is a quaternary ammonium salt belonging to the

benzothiazole family of heterocyclic compounds. The positive charge on the nitrogen atom, a

result of its quaternization by the propyl group, significantly influences its physical and chemical

properties, rendering it a versatile intermediate in organic synthesis.

The core physicochemical properties are summarized below for rapid reference.
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Identifier Value Source

IUPAC Name
2-methyl-3-propyl-1,3-

benzothiazol-3-ium iodide
[1]

CAS Number 60126-29-6 [1][2]

Molecular Formula C₁₁H₁₄INS [1][2]

Molecular Weight 319.21 g/mol [1]

Appearance
Typically a light-colored

powder or crystalline solid.
Inferred

Purity (Commercial)
Commonly available at ≥98%

purity.
[2]

Solubility

Expected to be soluble in polar

protic and aprotic solvents

(e.g., DMF, DMSO, alcohols)

and sparingly soluble in

nonpolar solvents due to its

ionic nature.

Inferred

Synthesis and Mechanistic Rationale
The most direct and common method for preparing 2-Methyl-3-propylbenzothiazolium iodide
is through the direct N-alkylation of 2-methylbenzothiazole. This reaction is a classic example

of a bimolecular nucleophilic substitution (Sₙ2) reaction.

Expert Rationale:
The lone pair of electrons on the endocyclic nitrogen atom (N-3) of the 2-methylbenzothiazole

ring acts as a nucleophile. It attacks the electrophilic carbon atom of 1-iodopropane, which is

bonded to the highly electronegative iodine atom. Iodide is an excellent leaving group,

facilitating the displacement and the formation of the new carbon-nitrogen bond. The reaction is

typically performed in a suitable solvent at an elevated temperature to ensure a reasonable

reaction rate. The resulting quaternary salt is often insoluble in the reaction solvent and

precipitates out, simplifying its isolation.
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Step-by-Step Synthesis Protocol:
Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 1.0 equivalent of 2-methylbenzothiazole in a suitable solvent such

as acetonitrile or N,N-Dimethylformamide (DMF).

Initiation: Add 1.1 to 1.2 equivalents of 1-iodopropane to the solution. A slight excess of the

alkylating agent ensures the complete conversion of the starting material.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C, depending on the solvent)

and maintain it for several hours (e.g., 4-12 hours). The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Isolation: Upon completion, cool the mixture to room temperature. The product, 2-Methyl-3-
propylbenzothiazolium iodide, will often precipitate as a solid. The precipitation can be

further encouraged by cooling the flask in an ice bath.

Purification: Collect the solid product by vacuum filtration. Wash the collected solid with a

cold, non-polar solvent like diethyl ether or hexane to remove any unreacted starting

materials.

Drying: Dry the purified product under a vacuum to yield the final 2-Methyl-3-
propylbenzothiazolium iodide.

Synthesis Workflow Diagram:
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Reaction Setup

Reaction

Workup & Purification

1. Combine 2-Methylbenzothiazole
and 1-Iodopropane in DMF

2. Heat mixture to reflux
(80-100 °C, 4-12h)

Sₙ2 Reaction

3. Cool to room temperature
to induce precipitation

4. Filter the solid product

5. Wash with cold
diethyl ether

6. Dry under vacuum

Pure 2-Methyl-3-propylbenzothiazolium iodide

Click to download full resolution via product page

Caption: Sₙ2 synthesis workflow for 2-Methyl-3-propylbenzothiazolium iodide.
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Spectroscopic Profile
Characterization and confirmation of the structure of 2-Methyl-3-propylbenzothiazolium
iodide are typically achieved through standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would show characteristic signals for the propyl group

(a triplet and a sextet) and the methyl group (a singlet), along with aromatic protons from

the benzothiazole ring system. The chemical shifts of protons adjacent to the newly

formed quaternary nitrogen would be shifted downfield due to the positive charge.

¹³C NMR: The carbon spectrum provides evidence for all 11 unique carbon atoms in the

molecule.[1][3] The presence of the propyl and methyl carbons, along with the aromatic

and heterocyclic carbons, confirms the structure. Data for this compound's ¹³C NMR

spectrum is available in public databases.[1][3]

Infrared (IR) Spectroscopy: The IR spectrum would display characteristic C-H stretching

vibrations for both aromatic and aliphatic groups.[1] The C=N stretch of the thiazolium ring

and various aromatic C-C stretching bands would also be prominent in the fingerprint region.

[1]

Chemical Reactivity and Applications
The primary utility of 2-Methyl-3-propylbenzothiazolium iodide lies in its role as a precursor,

particularly in the synthesis of cyanine dyes.[2]

Mechanism of Reactivity:
The quaternization of the nitrogen atom significantly increases the acidity of the protons on the

adjacent C2-methyl group. In the presence of a base, one of these protons can be abstracted

to form a reactive methylene base (an ylide). This nucleophilic intermediate is the key to its

synthetic applications.

This methylene base can readily undergo condensation reactions with various electrophiles,

such as aldehydes or other heterocyclic salts, to form extended, conjugated π-systems. These
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highly conjugated molecules are characteristic of cyanine dyes and are responsible for their

strong absorption of visible light and, consequently, their intense color.

Reactivity Diagram for Dye Synthesis:

2-Methyl-3-propyl-
benzothiazolium iodide

Reactive Methylene Base
(Nucleophile)

+ Base
- H⁺

Base (e.g., Pyridine)

Condensation Product
(Cyanine Dye Precursor)

Electrophile
(e.g., Aldehyde)

Condensation

Click to download full resolution via product page

Caption: Activation and condensation reactivity for cyanine dye synthesis.

While specific applications in drug development for this exact molecule are not widely

documented, the benzothiazole core is a well-established scaffold in medicinal chemistry, found

in compounds with antitumor, antimicrobial, and antiviral properties.[4][5] Therefore, derivatives

of 2-Methyl-3-propylbenzothiazolium iodide could be explored as intermediates for creating

novel biologically active agents.

GHS Hazard Profile and Safe Handling Protocols
As with any chemical, proper safety precautions are paramount when handling 2-Methyl-3-
propylbenzothiazolium iodide. According to the Globally Harmonized System (GHS), this

compound presents several hazards.[1]
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GHS Classification: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Change gloves

immediately if contaminated.

Respiratory Protection: Avoid breathing dust. If dust generation is unavoidable, a

NIOSH-approved respirator may be necessary.

Handling: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Conclusion
2-Methyl-3-propylbenzothiazolium iodide is a valuable chemical intermediate whose

properties are dominated by its quaternary benzothiazolium structure. Its straightforward

synthesis and the reactivity of its C2-methyl group make it a key building block for the synthesis

of cyanine dyes and other complex conjugated systems. While its direct application in drug

development is not prominent, its structural motif is of significant interest in medicinal
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chemistry. A thorough understanding of its chemical properties and adherence to strict safety

protocols are essential for its effective and safe utilization in research and development.

References
PubChem. 2-Methyl-3-propylbenzothiazolium iodide | C11H14INS | CID 13266788. [Link]

CP Lab Safety. 2-Methyl-3-propylbenzothiazolium iodide, min 98%, 25 grams. [Link]

SpectraBase. 2-Methyl-3-propylbenzothiazolium iodide - Optional[13C NMR] - Spectrum.

[Link]

PubChem. Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide |

C19H19IN2S2 | CID 102222. [Link]

National Institutes of Health (NIH). 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo

Methyl Ketones Followed by Cyclization. [Link]

PubChem. 2-Propyl-1,3-benzothiazol-3-ium;iodide | C10H12INS | CID 67775361. [Link]

National Institutes of Health (NIH). Reactions of Substituted Furan-2-carboxaldehydes and

Furo[b]pyrrole Type Aldehydes with Benzothiazolium Salts. [Link]

Organic Chemistry Portal. A Simple Iodine-promoted Synthesis of 2-Substituted

Benzothiazoles by Condensation of Aldehydes with 2-Aminothiophenol. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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